Cas no 820242-14-6 (N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea)

• Product Name: N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea
• CAS No: 820242-14-6
• MF: C₁₇H₂₁F₆N₃O
• MW: 397.358565092087
• MDL: MFCD30489127
• CID: 3030477
• Update Time: 2025-05-22

N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• N-?[3,?5-?Bis(trifluoromethyl)?phenyl]?-?N'-?[(1R,?2R)?-?2-?(dimethylamino)?cyclohexyl]urea
• N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea
• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R,2R)-2-(dimethylamino)cyclohexyl)urea
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea
• VHB24214
• D75245
• 1-[1beta-(Dimethylamino)cyclohexane-2alpha-yl]-3-[3,5-bis(trifluoromethyl)phenyl]urea
• N-[3,5-Bis(trifluoromethyl)phenyl]-
• N-[3,5-Bis(trifluorome
• N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea (ACI)
• (-)-N-[3,5-bis(trifluoromethyl)phenyl]-N′-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea

• MDL： MFCD30489127
• Inchi： 1S/C17H21F6N3O/c1-26(2)14-6-4-3-5-13(14)25-15(27)24-12-8-10(16(18,19)20)7-11(9-12)17(21,22)23/h7-9,13-14H,3-6H2,1-2H3,(H2,24,25,27)/t13-,14-/m1/s1
• InChI Key： HXESJOMKFDHHCM-ZIAGYGMSSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)NC(N[C@@H]1CCCC[C@H]1N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 397.15888127 g/mol
• Monoisotopic Mass: 397.15888127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4
• Molecular Weight: 397.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Catalysts and Inorganic Chemicals Catalysts

Additional information on N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea

Comprehensive Overview of N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea (CAS No. 820242-14-6)

The compound N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea (CAS No. 820242-14-6) is a highly specialized urea derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the trifluoromethyl groups and the chiral cyclohexyl moiety, make it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its ability to interact with biologically relevant targets.

In recent years, the demand for fluorinated compounds like N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where molecules with specific stereochemistry and functional groups are designed to minimize off-target effects. The dimethylamino group in this compound further contributes to its potential as a CNS-active agent, a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 820242-14-6 involves multi-step organic transformations, often requiring asymmetric catalysis to achieve the desired (1R,2R) configuration. This aspect resonates with the current focus on green chemistry and sustainable synthesis, as researchers seek more efficient routes to such complex molecules. Analytical techniques like HPLC and NMR are critical for characterizing this compound, especially given the importance of enantiomeric purity in pharmaceutical applications.

From a commercial perspective, N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea is often discussed in the context of high-value intermediates and custom synthesis services. Many pharmaceutical companies and CROs (Contract Research Organizations) are actively searching for reliable suppliers of this compound, as evidenced by frequent queries about its price, purity specifications, and scalability in search engine data. The trifluoromethyl motif, in particular, is a recurring keyword in these searches, highlighting its importance in modern medicinal chemistry.

In drug discovery pipelines, derivatives of this urea compound are being explored for their allosteric modulation properties and selective binding characteristics. The 3,5-bis(trifluoromethyl)phenyl group is known to enhance lipophilicity and membrane permeability, addressing a key challenge in drug delivery systems. Recent publications have also investigated its potential in protein-protein interaction inhibition, a frontier area in cancer therapeutics.

Regulatory aspects of CAS No. 820242-14-6 are frequently queried by compliance officers and quality control professionals. While the compound itself isn't classified as hazardous, proper handling of fluorinated chemicals requires adherence to GLP (Good Laboratory Practice) standards. This connects to broader industry discussions about REACH compliance and chemical safety documentation, which are top concerns for European and North American markets.

The future outlook for N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]urea appears promising, particularly in the context of fragment-based drug design and computational chemistry approaches. Its structural complexity makes it an excellent case study for molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) modeling. These methodologies are increasingly important as the pharmaceutical industry embraces AI-driven drug discovery platforms.